Cas no 112812-08-5 (4-(Iodomethyl)benzaldehyde)

• Product Name: 4-(Iodomethyl)benzaldehyde
• CAS No: 112812-08-5
• MF: C₈H₇IO
• MW: 246.045054674149
• CID: 1093760
• PubChem ID: 13931761
• Update Time: 2025-06-12

4-(Iodomethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Iodomethyl)benzaldehyde
• 112812-08-5
• DTXSID80552799
• DA-22187
• SCHEMBL10621952

• Inchi： 1S/C8H7IO/c9-5-7-1-3-8(6-10)4-2-7/h1-4,6H,5H2
• InChI Key： XMYWOSAQHHCSPR-UHFFFAOYSA-N
• SMILES： ICC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 245.95371
• Monoisotopic Mass: 245.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 4-(Iodomethyl)benzaldehyde

Introduction to 4-(Iodomethyl)benzaldehyde (CAS No. 112812-08-5)

4-(Iodomethyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 112812-08-5, is a significant intermediate in organic synthesis and pharmaceutical chemistry. This compound, characterized by its iodomethyl substituent on a benzaldehyde backbone, has garnered attention due to its versatile reactivity and utility in the development of complex molecular architectures. Its structural features make it a valuable building block for the synthesis of heterocyclic compounds, agrochemicals, and fine chemicals, underscoring its importance in industrial and academic research.

The chemical structure of 4-(Iodomethyl)benzaldehyde consists of a benzene ring substituted with an aldehyde group at one position and an iodomethyl group at another. This arrangement imparts unique electronic and steric properties, enabling diverse chemical transformations. The presence of the aldehyde functionality allows for condensation reactions with various nucleophiles, while the iodomethyl group serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki, Stille, or Sonogashira couplings. These attributes have made it a staple in synthetic organic chemistry laboratories.

In recent years, 4-(Iodomethyl)benzaldehyde has been extensively studied for its applications in pharmaceutical research. Its ability to serve as a precursor for biologically active molecules has led to its incorporation into numerous drug discovery programs. For instance, researchers have utilized this compound to synthesize derivatives with potential antimicrobial, anti-inflammatory, and anticancer properties. The benzaldehyde moiety is particularly relevant in medicinal chemistry due to its known pharmacophoric role in many therapeutic agents.

One notable application of 4-(Iodomethyl)benzaldehyde is in the synthesis of complex heterocyclic compounds. Heterocycles are essential scaffolds in modern drug design, exhibiting a wide range of biological activities. The iodomethyl group provides a convenient entry point for introducing nitrogen-containing heterocycles through palladium-catalyzed reactions. For example, it has been employed to construct indoles and furans, which are prevalent motifs in bioactive natural products and synthetic drugs. The efficiency and selectivity of these transformations have been leveraged to access novel scaffolds with tailored biological properties.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. Researchers have explored its use in the preparation of functional polymers and liquid crystals. The iodomethyl group can be polymerized or incorporated into polymers via radical or ionic pathways, leading to materials with enhanced thermal stability or luminescent properties. Such applications highlight the broad versatility of 4-(Iodomethyl)benzaldehyde as a synthetic intermediate.

Recent advancements in green chemistry have also influenced the handling and synthesis of 4-(Iodomethyl)benzaldehyde. Efforts have been made to develop more sustainable methodologies for its preparation and use, minimizing hazardous byproducts and improving atom economy. These innovations align with global trends toward environmentally responsible chemical practices, ensuring that the compound remains accessible while reducing its ecological footprint.

In conclusion, 4-(Iodomethyl)benzaldehyde (CAS No. 112812-08-5) is a multifaceted compound with broad applications across organic synthesis, pharmaceuticals, and materials science. Its unique structural features enable diverse chemical transformations, making it indispensable in both academic research and industrial settings. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone of synthetic chemistry for years to come.